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Compound of Interest

Compound Name: (DHQ)2Pyr

Cat. No.: B1147373

Essential Safety and Handling Guide for
(DHQ)2Pyr

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling (DHQ)2Pyr (Hydroquinine 2,5-diphenyl-4,6-pyrimidinediyl diether). Adherence to

these guidelines is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Core Safety and Hazard Information

(DHQ)2Pyr is a bis-Cinchona alkaloid ligand utilized in enantioselective synthesis.[1] While a
valuable reagent, it presents hazards that require careful management. The primary risks
associated with (DHQ)2Pyr are skin irritation, serious eye irritation, and respiratory tract
irritation.[2]

Hazard Identification and Classification
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Parameter Value Source

) Hydroquinine 2,5-diphenyl-4,6-
Chemical Name S [1]
pyrimidinediyl diether

CAS Number 149820-65-5

Molecular Formula CseHeoN6O4

Molecular Weight 881.11 g/mol

Appearance Solid [3]
Melting Point 245-248 °C [3]
Signal Word Warning

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements S [2]

eye irritation.H335: May cause

respiratory irritation.

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure when handling (DHQ)2Pyr. The
recommended PPE provides a barrier against the chemical's irritant properties.

Recommended PPE for Handling (DHQ)2Pyr
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. Specifications and
Body Part Required PPE ]
Rationale

To prevent inhalation of the
Respiratory N95 (or equivalent) dust mask solid powder, which can cause

respiratory irritation.

To protect against dust
) particles and potential
Eyes Safety goggles or a face shield ) )
splashes, preventing serious

eye irritation.

Nitrile or neoprene gloves are
recommended to protect the
skin from irritation.[4][5][6]
Hands Chemical-resistant gloves Ensure gloves are of a suitable
thickness and are changed
regularly, especially if

contamination is suspected.

To protect skin and clothing
Body Laboratory coat o
from contamination.

Operational and Handling Procedures

Adherence to standard laboratory operating procedures is critical. All handling of (DHQ)2Pyr
should be performed in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that an
eyewash station and safety shower are readily accessible.

e Donning PPE: Put on all required PPE as outlined in the table above.

» Weighing and Transfer:
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o Perform all weighing and transfer operations within a chemical fume hood or a ventilated
balance enclosure.

o Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

o Close the container tightly immediately after use.

e Post-Handling:
o Clean the work area thoroughly with a damp cloth to remove any residual dust.
o Properly remove and dispose of contaminated gloves.
o Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary to mitigate
harm.

First-Aid Measures
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Exposure Route Action

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open.[7][8][9] Remove contact lenses if present
and easy to do. Seek immediate medical
attention.[7][8]

Remove contaminated clothing.[7][8]
) Immediately flush the affected area with plenty
Skin Contact o .
of soap and water.[10] If skin irritation persists,

seek medical attention.

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

Inhalation ) o )
medical attention if respiratory symptoms
develop or persist.
) Do NOT induce vomiting. Rinse the mouth with
Ingestion

water. Seek immediate medical attention.

Spill Response

o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For a small spill, carefully sweep up the solid material, avoiding the generation of
dust. Use a dustpan and brush designated for chemical waste.

e Absorb: Place the spilled material into a clearly labeled, sealed container for hazardous
waste disposal.

o Decontaminate: Clean the spill area with a damp cloth. Dispose of all cleaning materials as
hazardous waste.

» Report: Report the spill to the laboratory supervisor or safety officer.
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Disposal Plan

(DHQ)2Pyr and any materials contaminated with it must be disposed of as hazardous chemical

waste.

Waste Disposal Protocol

e Segregation: Collect all (DHQ)2Pyr waste, including empty containers and contaminated
PPE, in a designated and clearly labeled hazardous waste container. Do not mix with other
waste streams.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "(DHQ)2Pyr," and the associated hazards (Irritant).

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area, away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company, in accordance with all local,
state, and federal regulations.[11]

Visual Workflow for Safe Handling of (DHQ)2Pyr
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Safe Handling and Disposal Workflow for (DHQ)2Pyr

Start: Prepare to Handle (DHQ)2Pyr

:

1. Don Appropriate PPE
- N95 Dust Mask
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

2. Handle in Ventilated Area
(e.g., Fume Hood)

Spill or Exposure?

3. Follow Emergency Procedures
- First Aid

- Spill Response

4. Post-Handling Cleanup
- Decontaminate Work Area
- Remove PPE

5. Waste Disposal
- Segregate Waste
- Label Container
- Store for Pickup

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (DHQ)2Pyr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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